Cas no 851863-80-4 (2-(benzylsulfanyl)-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole)

• Product Name: 2-(benzylsulfanyl)-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole
• CAS No: 851863-80-4
• MF: C₂₀H₂₂N₂O₂S
• MW: 354.465883731842
• CID: 6416008
• PubChem ID: 4153692
• Update Time: 2023-12-27

2-(benzylsulfanyl)-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole
• (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(4-isopropoxyphenyl)methanone
• F0630-0204
• 2-(benzylsulfanyl)-1-[4-(propan-2-yloxy)benzoyl]-4,5-dihydro-1H-imidazole
• AKOS024588483
• 851863-80-4
• (2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(4-propan-2-yloxyphenyl)methanone
• Methanone, [4,5-dihydro-2-[(phenylmethyl)thio]-1H-imidazol-1-yl][4-(1-methylethoxy)phenyl]-

• Inchi： 1S/C20H22N2O2S/c1-15(2)24-18-10-8-17(9-11-18)19(23)22-13-12-21-20(22)25-14-16-6-4-3-5-7-16/h3-11,15H,12-14H2,1-2H3
• InChI Key： DGPPDLNNNMNGMK-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC=C2)=NCC1)(C1=CC=C(OC(C)C)C=C1)=O

Computed Properties

• Exact Mass: 354.14019912g/mol
• Monoisotopic Mass: 354.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives